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Oleuropein Aglycone Oleuropein Aglycone
Brand Name: Vulcanchem
CAS No.: 31773-95-2
VCID: VC0104039
InChI: InChI=1S/C19H22O8/c1-3-12-13(14(18(23)25-2)10-27-19(12)24)9-17(22)26-7-6-11-4-5-15(20)16(21)8-11/h3-5,8,10,13,19-21,24H,6-7,9H2,1-2H3/b12-3+/t13-,19+/m0/s1
SMILES: CC=C1C(C(=COC1O)C(=O)OC)CC(=O)OCCC2=CC(=C(C=C2)O)O
Molecular Formula: C19H22O8
Molecular Weight: 378.377

Oleuropein Aglycone

CAS No.: 31773-95-2

Reference Standards

VCID: VC0104039

Molecular Formula: C19H22O8

Molecular Weight: 378.377

Oleuropein Aglycone - 31773-95-2

CAS No. 31773-95-2
Product Name Oleuropein Aglycone
Molecular Formula C19H22O8
Molecular Weight 378.377
IUPAC Name methyl (4S,5E,6R)-4-[2-[2-(3,4-dihydroxyphenyl)ethoxy]-2-oxoethyl]-5-ethylidene-6-hydroxy-4H-pyran-3-carboxylate
Standard InChI InChI=1S/C19H22O8/c1-3-12-13(14(18(23)25-2)10-27-19(12)24)9-17(22)26-7-6-11-4-5-15(20)16(21)8-11/h3-5,8,10,13,19-21,24H,6-7,9H2,1-2H3/b12-3+/t13-,19+/m0/s1
Standard InChIKey BIWKXNFEOZXNLX-BBHIFXBUSA-N
SMILES CC=C1C(C(=COC1O)C(=O)OC)CC(=O)OCCC2=CC(=C(C=C2)O)O
Synonyms (2R,3E,4S)-3-Ethylidene-3,4-dihydro-2-hydroxy-5-(methoxycarbonyl)-2H-pyran-4-acetic Acid 2-(3,4-Dihydroxyphenyl)ethyl Ester; [2R-(2α,3E,4β)]-3-Ethylidene-3,4-dihydro-2-hydroxy-5-(methoxycarbonyl)-2H-pyran-4-acetic Acid 2-(3,4-Dihydroxyphenyl)ethyl Es
PubChem Compound 56842347
Last Modified Nov 11 2021
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